87-55-8

Cyclotene propionate

In Stock

• CAS RN:
• 87-55-8

• Formula:
• C9H12O3

• InChI:
• InChI=1S/C9H12O3/c1-3-8(11)12-9-6(2)4-5-7(9)10/h3-5H2,1-2H3

• InChIKey:
• NKRMCRMCMGRKHS-UHFFFAOYSA-N

• Cyclotene propionate is a useful research compound. Its molecular formula is C9H12O3 and its molecular weight is 168.19 g/mol. The purity is usually 95%.

3-(2-aminoethyl)adamantan-1-ol hydrochloride

In Stock

• CAS RN:
• 128487-55-8

• Formula:
• C12H22ClNO

• 3-(2-aminoethyl)adamantan-1-ol hydrochloride is a useful research compound. Its molecular formula is C12H22ClNO and its molecular weight is 231.8. The purity is usually 95%.

2-[(4-methylphenyl)amino]-1,3-thiazole-5-carboxylic acid

In Stock

• CAS RN:
• 762287-55-8

• Formula:
• C11H10N2O2S

• 2-[(4-methylphenyl)amino]-1,3-thiazole-5-carboxylic acid is a useful research compound. Its molecular formula is C11H10N2O2S and its molecular weight is 234.3. The purity is usually 95%.

N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide

In Stock

• CAS RN:
• 851987-55-8

• Formula:
• C18H19N3O3S

• InChI:
• InChI=1S/C18H19N3O3S/c1-10-7-11(2)16-13(8-10)19-18(25-16)21-20-17(22)12-5-6-14(23-3)15(9-12)24-4/h5-9H,1-4H3,(H,19,21)(H,20,22)

• InChIKey:
• ICTSEOLDHRSRBA-UHFFFAOYSA-N

• N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide is a useful research compound. Its molecular formula is C18H19N3O3S and its molecular weight is 357.43. The purity is usually 95%.

N-(3-fluorophenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide

In Stock

• CAS RN:
• 872987-55-8

• Formula:
• C17H13FN4OS

• InChI:
• InChI=1S/C17H13FN4OS/c18-13-4-1-5-14(9-13)20-16(23)11-24-17-7-6-15(21-22-17)12-3-2-8-19-10-12/h1-10H,11H2,(H,20,23)

• InChIKey:
• ANCUDVTZQPFCGP-UHFFFAOYSA-N

• N-(3-fluorophenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C17H13FN4OS and its molecular weight is 340.38. The purity is usually 95%.

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[6-(3-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide

In Stock

• CAS RN:
• 893987-55-8

• Formula:
• C21H19N3O4S

• InChI:
• InChI=1S/C21H19N3O4S/c1-26-16-4-2-3-14(11-16)17-6-8-21(24-23-17)29-13-20(25)22-15-5-7-18-19(12-15)28-10-9-27-18/h2-8,11-12H,9-10,13H2,1H3,(H,22,25)

• InChIKey:
• XUPYOWAYDPIGPI-UHFFFAOYSA-N

• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[6-(3-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C21H19N3O4S and its molecular weight is 409.46. The purity is usually 95%.

N-{2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl}benzenesulfonamide

In Stock

• CAS RN:
• 932987-55-8

• Formula:
• C17H15ClN2O2S2

• InChI:
• InChI=1S/C17H15ClN2O2S2/c18-14-8-6-13(7-9-14)17-20-15(12-23-17)10-11-19-24(21,22)16-4-2-1-3-5-16/h1-9,12,19H,10-11H2

• InChIKey:
• RXBRIYKOIXAJOG-UHFFFAOYSA-N

• N-{2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl}benzenesulfonamide is a useful research compound. Its molecular formula is C17H15ClN2O2S2 and its molecular weight is 378.89. The purity is usually 95%.

tert-Butyl 2-((((9H-fluoren-9-yl)methoxy)carbonyl)(2-oxoethyl)amino)acetate

Usually In Stock

• CAS RN:
• 330187-55-8

• Formula:
• C23H25NO5

• InChI:
• InChI=1S/C23H25NO5/c1-23(2,3)29-21(26)14-24(12-13-25)22(27)28-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,13,20H,12,14-15H2,1-3H3

• InChIKey:
• RUYOJGDQYFSHNU-UHFFFAOYSA-N

• Tert-Butyl 2-((((9H-fluoren-9-yl)methoxy)carbonyl)(2-oxoethyl)amino)acetate is a useful research compound. Its molecular formula is C23H25NO5 and its molecular weight is 395.4 g/mol. The purity is usually 95%.

azetidin-3-yl-N,N-dimethylmethanamine hydrochloride

In Stock

• CAS RN:
• 741287-55-8

• Formula:
• C6H15ClN2

• InChI:
• InChI=1S/C6H14N2.ClH/c1-8(2)5-6-3-7-4-6;/h6-7H,3-5H2,1-2H3;1H

• InChIKey:
• XPXMVFXWYLCCNT-UHFFFAOYSA-N

• Azetidin-3-yl-N,N-dimethylmethanamine hydrochloride is a useful research compound. Its molecular formula is C6H15ClN2 and its molecular weight is 150.65 g/mol. The purity is usually 95%.

3-(3-Fluorophenyl)-1,1,1-trifluoro-2-propanone

In Stock

• CAS RN:
• 898787-55-8

• Formula:
• C9H6F4O

• InChI:
• InChI=1S/C9H6F4O/c10-7-3-1-2-6(4-7)5-8(14)9(11,12)13/h1-4H,5H2

• InChIKey:
• KODHAZYEAJMZCZ-UHFFFAOYSA-N

• 3-(3-Fluorophenyl)-1,1,1-trifluoro-2-propanone is a useful research compound. Its molecular formula is C9H6F4O and its molecular weight is 206.14 g/mol. The purity is usually 95%.

Pantoprazole Sulfone N-Oxide

In Stock

• CAS RN:
• 953787-55-8

• Formula:
• C16H15F2N3O6S

• InChI:
• InChI=1S/C16H15F2N3O6S/c1-25-13-5-6-21(22)12(14(13)26-2)8-28(23,24)16-19-10-4-3-9(27-15(17)18)7-11(10)20-16/h3-7,15H,8H2,1-2H3,(H,19,20)

• InChIKey:
• BNTHABONYHEKQR-UHFFFAOYSA-N

• Pantoprazole Sulfone N-Oxide, also known as Pantoprazole Sulfone N-Oxide, is a useful research compound. Its molecular formula is C16H15F2N3O6S and its molecular weight is 415.4 g/mol. The purity is usually 95%.

N-(4-ethylphenyl)-2-{[3-oxo-2-({[(thiophen-2-yl)methyl]carbamoyl}methyl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}butanamide

In Stock

• CAS RN:
• 1022787-55-8

• Formula:
• C29H29N5O3S2

• InChI:
• InChI=1S/C29H29N5O3S2/c1-3-18-11-13-19(14-12-18)31-27(36)24(4-2)39-29-33-22-10-6-5-9-21(22)26-32-23(28(37)34(26)29)16-25(35)30-17-20-8-7-15-38-20/h5-15,23-24H,3-4,16-17H2,1-2H3,(H,30,35)(H,31,36)

• InChIKey:
• KPBFGTCZLONSCL-UHFFFAOYSA-N

• N-(4-ethylphenyl)-2-{[3-oxo-2-({[(thiophen-2-yl)methyl]carbamoyl}methyl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}butanamide is a useful research compound. Its molecular formula is C29H29N5O3S2 and its molecular weight is 559.7. The purity is usually 95%.

Bis-(3,4-dichloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride

Usually In Stock

• CAS RN:
• 1289387-55-8

• Formula:
• C20H23Cl5N2

• InChI:
• InChI=1S/C20H22Cl4N2.ClH/c21-17-3-1-15(9-19(17)23)12-26(11-14-5-7-25-8-6-14)13-16-2-4-18(22)20(24)10-16;/h1-4,9-10,14,25H,5-8,11-13H2;1H

• InChIKey:
• ZZCYDGBJLHSXKU-UHFFFAOYSA-N

• Bis-(3,4-dichloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride is a useful research compound. Its molecular formula is C20H23Cl5N2 and its molecular weight is 468.7 g/mol. The purity is usually 95%.

N-(azetidin-3-yl)-2-fluorobenzamide

In Stock

• CAS RN:
• 1496687-55-8

• Formula:
• C10H11FN2O

• InChI:
• InChI=1S/C10H11FN2O/c11-9-4-2-1-3-8(9)10(14)13-7-5-12-6-7/h1-4,7,12H,5-6H2,(H,13,14)

• InChIKey:
• JVCRFTUYOAMPCF-UHFFFAOYSA-N

• N-(azetidin-3-yl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C10H11FN2O and its molecular weight is 194.21 g/mol. The purity is usually 95%.

N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)-3-(1H-tetrazol-1-yl)benzamide

In Stock

• CAS RN:
• 1705187-55-8

• Formula:
• C17H19N7O2

• InChI:
• InChI=1S/C17H19N7O2/c25-17(14-2-1-3-16(8-14)24-12-18-21-22-24)20-15-9-19-23(11-15)10-13-4-6-26-7-5-13/h1-3,8-9,11-13H,4-7,10H2,(H,20,25)

• InChIKey:
• JFORSNHHRSHMLJ-UHFFFAOYSA-N

• N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)-3-(1H-tetrazol-1-yl)benzamide is a useful research compound. Its molecular formula is C17H19N7O2 and its molecular weight is 353.386. The purity is usually 95%.

Desmethyl-ER176

In Stock

• CAS RN:
• 1373887-55-8

• Formula:
• C19H18ClN3O

• Precursor for PET tracer [11C]ER176